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Compound of Interest

Compound Name: Tilpisertib fosmecarbil tfa

Cat. No.: B15579698

For Immediate Implementation: Researchers, scientists, and drug development professionals
must adhere to stringent disposal procedures for Tilpisertib fosmecarbil TFA, an
investigational serine/threonine kinase inhibitor.[1] Due to its status as an investigational drug
and the presence of a trifluoroacetic acid (TFA) salt, proper disposal is critical to ensure
laboratory safety, minimize environmental impact, and maintain regulatory compliance. This
document provides a step-by--step guide for the safe handling and disposal of Tilpisertib
fosmecarbil TFA.

Tilpisertib fosmecarbil is currently in Phase Il clinical trials for the treatment of ulcerative colitis.
[2][3][4][5] As with all investigational products, specific disposal protocols are often determined
by the study sponsor (Gilead Sciences) and the institution's policies.[6][7][8] The trifluoroacetic
acid (TFA) component of this compound is known to be a persistent environmental contaminant
and can be harmful to aquatic life, necessitating careful disposal to avoid environmental
release.[9][10][11]

Personal Protective Equipment (PPE) and Handling

Before handling Tilpisertib fosmecarbil TFA for any purpose, including disposal, personnel
must be equipped with appropriate personal protective equipment (PPE) to minimize exposure.
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PPE Item Specification Rationale
Chemical-resistant, such as )

Gloves o To prevent skin contact.
nitrile gloves.

] Safety goggles with side-

Eye Protection ) To protect eyes from splashes.

shields.
To protect skin and clothing
Lab Coat Standard laboratory coat.

from contamination.

) ) Use in a well-ventilated area or  To avoid inhalation of any dust
Respiratory Protection )
under a chemical fume hood. or aerosols.

Step-by-Step Disposal Protocol

The proper disposal of Tilpisertib fosmecarbil TFA should be treated as a hazardous waste
process. The following steps provide a general framework that should be adapted to specific
institutional and regulatory requirements.

e Consult Institutional Guidelines: Before initiating disposal, consult your institution's
Environmental Health and Safety (EHS) department for specific procedures regarding
investigational and hazardous chemical waste.[12] All personnel handling the waste should
be up-to-date on chemical waste management training.[12]

o Segregate Waste: Do not mix Tilpisertib fosmecarbil TFA waste with general laboratory
trash or other non-hazardous waste streams. It should be segregated as chemical
hazardous waste.

o Use Appropriate Waste Containers:

o Place unused, partially used, and empty vials or containers of Tilpisertib fosmecarbil
TFA into a designated hazardous waste container.[13] This container should be made of a
compatible material (e.g., glass or polyethylene) and have a secure, tight-fitting lid.[12]

o lItis generally not necessary to empty out vials or other containers; they can be disposed
of "as is".[12]
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e Label Hazardous Waste Containers:

o Obtain official HAZARDOUS WASTE labels from your institution's EHS department.[12]

o Clearly label the container with the following information:

The words "Hazardous Waste"

The full chemical name: "Tilpisertib fosmecarbil TFA" (no abbreviations)[12]

The concentration and quantity of the waste

The name and contact information of the Principal Investigator (PI)[12]

The laboratory location (building and room number)[12]

The date the waste was first added to the container

o Store Waste Appropriately:

o Store the labeled hazardous waste container in a designated Satellite Accumulation Area
(SAA).[12]

o The SAA should be in a secure, locked cabinet or within secondary containment to prevent
spills.[12]

o Arrange for Professional Disposal:

o Once the hazardous waste container is full or ready for pickup, contact your institution's
EHS department to arrange for its collection.

o The waste will be transported by a licensed hazardous materials vendor to a permitted
hazardous waste incineration facility.[13]

¢ Maintain Documentation:

o Keep detailed records of the disposal of Tilpisertib fosmecarbil TFA, including quantities
and dates of disposal. For clinical trials, this documentation is often part of the drug
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accountability record.[6]

Disposal Workflow Diagram

The following diagram illustrates the general workflow for the proper disposal of investigational
drugs like Tilpisertib fosmecarbil TFA.
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Caption: General workflow for the disposal of investigational drugs.
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Disclaimer: This document provides general guidance. Always consult your institution's specific
safety data sheets (SDS), protocols, and your Environmental Health and Safety (EHS) office for
detailed instructions and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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